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Compound of Interest

Compound Name:
Methyl 3-(oxolan-3-yl)prop-2-

enoate

Cat. No.: B11721184

Get Quote

Executive Summary & Chemical Identity
Tetrahydrofuran-functionalized acrylates, most notably Tetrahydrofurfuryl Acrylate (THFA) and

Tetrahydrofurfuryl Methacrylate (THFMA), represent a unique class of monomers where a

cyclic ether (THF) is coupled to a reactive vinyl group. Unlike direct pharmacological agents

(APIs), their "biological activity" is defined by their biocompatibility, metabolic fate, and solvation

properties in tissue engineering and dental medicine.

While the THF ring is a common pharmacophore in potent antitumor agents (e.g., Eribulin,

LCTA-2034), the simple THF-acrylates function primarily as reactive intermediates. Their

biological significance lies in their ability to polymerize into biocompatible networks and their

specific metabolic hydrolysis profile.
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Compound
Name

Abbr.
CAS No.[1][2]
[3][4]

Molecular
Formula

Key Feature

Tetrahydrofurfury

l Acrylate
THFA 2399-48-6 C₈H₁₂O₃

Low viscosity,

high solvency,

rapid cure.

Tetrahydrofurfury

l Methacrylate
THFMA 2455-24-5 C₈H₁₄O₃

Lower toxicity,

used in dental

resins and tissue

adhesives.

Chemical Basis and Synthesis
The biological relevance of these monomers begins with their synthesis, increasingly derived

from bio-renewable sources (furfural from biomass), aligning with "Green Chemistry" principles

in pharmaceutical manufacturing.

Bio-Based Synthesis Pathway
The synthesis bridges agricultural waste and high-value biomedical monomers.

Feedstock: Pentose sugars (hemicellulose) are dehydrated to Furfural.

Hydrogenation: Furfural is reduced to Tetrahydrofurfuryl Alcohol (THFA-OH).

Esterification: THFA-OH reacts with acryloyl chloride or acrylic acid to yield the functional

monomer.
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Figure 1: Bio-orthogonal synthesis pathway converting biomass to functional acrylate

monomers.
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Biological Disposition & Mechanism of Action
The interaction of THF-acrylates with living tissue is governed by carboxylesterase-mediated

hydrolysis. This is the critical "activation" step that dictates both their toxicity and their

resorption in biodegradable systems.

Metabolic Hydrolysis Pathway
Upon contact with plasma or intracellular fluids, the ester bond is cleaved. This is a

detoxification mechanism for the acrylate moiety but releases the solvent-like alcohol.

Substrate: THFA / THFMA

Enzyme: Non-specific Carboxylesterases (CES)

Products: (Meth)Acrylic Acid + Tetrahydrofurfuryl Alcohol[5]

Toxicological Consequence: The systemic toxicity of these monomers is largely driven by the

metabolite Tetrahydrofurfuryl Alcohol, which acts as a central nervous system (CNS)

depressant at high doses. The acrylic acid fraction is rapidly metabolized via the beta-oxidation

pathway or conjugated with glutathione.
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Figure 2: Metabolic fate of THF-acrylates in vivo. The hydrolysis step is the primary

determinant of biocompatibility.

Cytotoxicity Profile (Structure-Activity Relationship)
In dental and orthopedic applications, THFMA is often compared to HEMA (2-hydroxyethyl

methacrylate).

Lipophilicity: The THF ring increases lipophilicity compared to hydroxylated monomers,

enhancing penetration into cell membranes.

Membrane Integrity: High concentrations can disrupt lipid bilayers due to the solvent nature

of the THF moiety.
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Sensitization: Like most acrylates, THFA is a skin sensitizer (Type IV hypersensitivity),

reacting with skin proteins via Michael addition.

Comparative Cytotoxicity (Fibroblasts):

Monomer IC50 (mM) Mechanism of Toxicity

Bis-GMA 0.08 - 0.1
Membrane disruption, ROS
generation

THFA 2.5 - 5.0 Metabolic stress, solvent effect

HEMA 8.0 - 10.0
Osmotic stress, glutathione

depletion

| TEGDMA | 0.5 - 2.0 | Cross-linking of cellular proteins |

Note: THFA shows "intermediate" cytotoxicity—less toxic than the bulky Bis-GMA but more

cytotoxic than the hydrophilic HEMA.

Biomedical Applications
Dental Materials & Adhesives
THFMA is utilized as a reactive diluent in dental bonding agents.

Function: It solvates the hydrophobic resin (Bis-GMA) and penetrates the wet dentin

collagen network.

Advantage: The THF ring aids in "wetting" the dentin surface, improving the hybrid layer

formation.

Self-Validating Protocol: Bond strength tests (Microtensile Bond Strength - µTBS) serve as

the functional validation. If the monomer fails to penetrate, bond strength drops significantly

(< 20 MPa).

Drug Delivery Systems
Poly(THF-acrylate) blocks are used to construct amphiphilic micelles.
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Core Formation: The hydrophobic THF-acrylate block forms the core, encapsulating lipophilic

drugs (e.g., Paclitaxel).

Shell: A PEGylated acrylate block provides water solubility.

Mechanism: The THF ring provides specific pi-lone pair interactions that can stabilize certain

drug payloads better than simple alkyl chains.

Experimental Protocols
Protocol A: Synthesis of Poly(THFMA) for
Biocompatibility Testing
Objective: Synthesize a clean homopolymer to test material toxicity without monomer

interference.

Reagents: THFMA (purified by basic alumina column), AIBN (initiator), Toluene (solvent).

Setup: Flame-dried Schlenk flask under Nitrogen atmosphere.

Procedure:

Dissolve THFMA (2.0 g) in Toluene (8 mL).

Add AIBN (1 wt% relative to monomer).

Degas via 3 freeze-pump-thaw cycles.

Heat to 70°C for 12 hours.

Purification: Precipitate twice in cold Methanol. Dry under vacuum at 40°C for 24h.

Validation: 1H-NMR (CDCl3) must show disappearance of vinyl protons (5.5 - 6.2 ppm).

Protocol B: In Vitro Cytotoxicity Assay (MTT)
Objective: Determine the IC50 of the monomer on L929 Mouse Fibroblasts.

Seeding: Plate L929 cells at
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cells/well in a 96-well plate. Incubate 24h.

Exposure:

Prepare serial dilutions of THFMA in culture medium (0.1 mM to 10 mM).

Critical Step: Use < 0.5% DMSO if solubility is an issue, though THFMA is moderately

water-soluble.

Incubate cells with monomer for 24h.

Development:

Add MTT reagent (0.5 mg/mL). Incubate 4h.

Solubilize formazan crystals with DMSO.

Readout: Measure Absorbance at 570 nm.

Calculation:

Plot Dose-Response curve to determine IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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